N-Arachidonoyl Dopamine-d8
N-Arachidonoyl Dopamine-d8
N-Arachidonoyl dopamine-d8 contains eight deuterium atoms at the 5, 6, 8, 9, 11, 12, 14, and 15 positions. It is intended for use as an internal standard for the quantification of N-arachidonoyl dopamine by GC- or LC-mass spectrometry. Several different arachidonoyl amino acids, including NADA, have been isolated and characterized from bovine brain. NADA is the amide of the neurotransmitter dopamine and arachidonic acid. NADA is a CB1-selective cannabinoid agonist, inducing the typical tetrad of hypothermia, analgesia, catalepsy, and hypomotility in rats which exceeds that of anandamide (AEA). NADA is a full agonist at the vanilloid receptor 1, but is inactive on the dopaminergic D1 and D2 receptors. NADA is also a potent inhibitor (IC50 = 0.25 µM) of the proliferation of MCF-7 breast carcinoma cells. Recent reports of NADA’s endothelium-dependent vasodilation indicate that some of its cannabinergic activities antagonized by SR141716A may be non-CB1/CB2 dependent.
Brand Name:
Vulcanchem
CAS No.:
1159908-42-5
VCID:
VC0033243
InChI:
InChI=1S/C28H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-28(32)29-23-22-25-20-21-26(30)27(31)24-25/h6-7,9-10,12-13,15-16,20-21,24,30-31H,2-5,8,11,14,17-19,22-23H2,1H3,(H,29,32)/b7-6-,10-9-,13-12-,16-15-/i6D,7D,9D,10D,12D,13D,15D,16D
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCCC1=CC(=C(C=C1)O)O
Molecular Formula:
C28H33D8NO3
Molecular Weight:
447.6
N-Arachidonoyl Dopamine-d8
CAS No.: 1159908-42-5
Reference Standards
VCID: VC0033243
Molecular Formula: C28H33D8NO3
Molecular Weight: 447.6
| CAS No. | 1159908-42-5 |
|---|---|
| Product Name | N-Arachidonoyl Dopamine-d8 |
| Molecular Formula | C28H33D8NO3 |
| Molecular Weight | 447.6 |
| IUPAC Name | (5Z,8Z,11Z,14Z)-5,6,8,9,11,12,14,15-octadeuterio-N-[2-(3,4-dihydroxyphenyl)ethyl]icosa-5,8,11,14-tetraenamide |
| Standard InChI | InChI=1S/C28H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-28(32)29-23-22-25-20-21-26(30)27(31)24-25/h6-7,9-10,12-13,15-16,20-21,24,30-31H,2-5,8,11,14,17-19,22-23H2,1H3,(H,29,32)/b7-6-,10-9-,13-12-,16-15-/i6D,7D,9D,10D,12D,13D,15D,16D |
| Standard InChIKey | MVVPIAAVGAWJNQ-FBFLGLDDSA-N |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCCC1=CC(=C(C=C1)O)O |
| Description | N-Arachidonoyl dopamine-d8 contains eight deuterium atoms at the 5, 6, 8, 9, 11, 12, 14, and 15 positions. It is intended for use as an internal standard for the quantification of N-arachidonoyl dopamine by GC- or LC-mass spectrometry. Several different arachidonoyl amino acids, including NADA, have been isolated and characterized from bovine brain. NADA is the amide of the neurotransmitter dopamine and arachidonic acid. NADA is a CB1-selective cannabinoid agonist, inducing the typical tetrad of hypothermia, analgesia, catalepsy, and hypomotility in rats which exceeds that of anandamide (AEA). NADA is a full agonist at the vanilloid receptor 1, but is inactive on the dopaminergic D1 and D2 receptors. NADA is also a potent inhibitor (IC50 = 0.25 µM) of the proliferation of MCF-7 breast carcinoma cells. Recent reports of NADA’s endothelium-dependent vasodilation indicate that some of its cannabinergic activities antagonized by SR141716A may be non-CB1/CB2 dependent. |
| Synonyms | NADA-d8 |
| Reference | 1.Huang, S.M.,Bisogno, T.,Petros, T.J., et al. Identification of a new class of molecules, the arachidonyl amino acids, and characterization of one member that inhibits pain. The Journal of Biological Chemisty 276(46), 42639-42644 (2001). |
| PubChem Compound | 52922082 |
| Last Modified | Nov 11 2021 |
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